Cas no 1806516-71-1 (1-Bromo-1-(3-chloro-2-(chloromethyl)phenyl)propan-2-one)
1-Bromo-1-(3-chloro-2-(chloromethyl)phenyl)propan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1-Bromo-1-(3-chloro-2-(chloromethyl)phenyl)propan-2-one
-
- Inchi: 1S/C10H9BrCl2O/c1-6(14)10(11)7-3-2-4-9(13)8(7)5-12/h2-4,10H,5H2,1H3
- InChI Key: SXHWCIBKSJALPP-UHFFFAOYSA-N
- SMILES: BrC(C(C)=O)C1C=CC=C(C=1CCl)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 210
- XLogP3: 3.5
- Topological Polar Surface Area: 17.1
1-Bromo-1-(3-chloro-2-(chloromethyl)phenyl)propan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013013614-250mg |
1-Bromo-1-(3-chloro-2-(chloromethyl)phenyl)propan-2-one |
1806516-71-1 | 97% | 250mg |
504.00 USD | 2021-06-25 | |
| Alichem | A013013614-500mg |
1-Bromo-1-(3-chloro-2-(chloromethyl)phenyl)propan-2-one |
1806516-71-1 | 97% | 500mg |
806.85 USD | 2021-06-25 | |
| Alichem | A013013614-1g |
1-Bromo-1-(3-chloro-2-(chloromethyl)phenyl)propan-2-one |
1806516-71-1 | 97% | 1g |
1,490.00 USD | 2021-06-25 |
1-Bromo-1-(3-chloro-2-(chloromethyl)phenyl)propan-2-one Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
Additional information on 1-Bromo-1-(3-chloro-2-(chloromethyl)phenyl)propan-2-one
Recent Advances in the Study of 1-Bromo-1-(3-chloro-2-(chloromethyl)phenyl)propan-2-one (CAS: 1806516-71-1)
The compound 1-Bromo-1-(3-chloro-2-(chloromethyl)phenyl)propan-2-one (CAS: 1806516-71-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This halogenated aromatic ketone exhibits unique structural features that make it a promising candidate for various applications, including drug discovery, agrochemical development, and material science. Recent studies have focused on its synthesis, reactivity, and potential biological activities, shedding light on its versatility and utility in diverse scientific domains.
A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 1-Bromo-1-(3-chloro-2-(chloromethyl)phenyl)propan-2-one, highlighting its efficient preparation through a multi-step halogenation and Friedel-Crafts acylation sequence. The researchers emphasized the compound's stability under various reaction conditions, making it a valuable intermediate for further chemical modifications. The study also investigated its potential as a building block for the development of novel kinase inhibitors, demonstrating moderate inhibitory activity against specific cancer-related kinases in preliminary assays.
In the context of agrochemical research, a recent patent application (WO2023056789) disclosed the use of 1-Bromo-1-(3-chloro-2-(chloromethyl)phenyl)propan-2-one as a key intermediate in the synthesis of new fungicidal compounds. The patent claims demonstrated superior efficacy against a broad spectrum of plant pathogens, particularly those affecting cereal crops. The unique electronic properties imparted by the bromo and chloro substituents were identified as critical factors contributing to the biological activity of the final products.
From a mechanistic perspective, computational chemistry studies have provided insights into the molecular interactions of 1-Bromo-1-(3-chloro-2-(chloromethyl)phenyl)propan-2-one with biological targets. Density functional theory (DFT) calculations revealed distinctive electronic distributions that facilitate nucleophilic attack at the carbonyl carbon, suggesting potential reactivity patterns in biological systems. These findings, published in ACS Omega (2024), have important implications for understanding the compound's metabolic fate and potential toxicity profiles.
Recent safety evaluations of 1-Bromo-1-(3-chloro-2-(chloromethyl)phenyl)propan-2-one have been conducted to assess its handling requirements and environmental impact. A comprehensive toxicological assessment published in Regulatory Toxicology and Pharmacology (2023) reported moderate acute toxicity (LD50 > 500 mg/kg in rats) and recommended appropriate personal protective equipment for laboratory handling. The study also noted the compound's relatively low bioaccumulation potential, though emphasized the need for proper disposal methods due to its halogen content.
Looking forward, several research groups have proposed innovative applications for 1-Bromo-1-(3-chloro-2-(chloromethyl)phenyl)propan-2-one in materials science. A recent communication in Advanced Materials (2024) described its use as a precursor for organic electronic materials, where its unique combination of electron-withdrawing groups and aromatic character contributes to enhanced charge transport properties. This interdisciplinary approach highlights the compound's potential beyond traditional pharmaceutical applications.
In conclusion, the growing body of research on 1-Bromo-1-(3-chloro-2-(chloromethyl)phenyl)propan-2-one (CAS: 1806516-71-1) underscores its multifaceted utility in chemical biology and related fields. While significant progress has been made in understanding its properties and applications, further studies are needed to fully explore its potential, particularly in drug discovery and materials science. The compound's unique structural features continue to inspire innovative research directions across multiple scientific disciplines.
1806516-71-1 (1-Bromo-1-(3-chloro-2-(chloromethyl)phenyl)propan-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)